Cas no 1804136-63-7 (1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one
• CAS No: 1804136-63-7
• MF: C₉H₇BrClIO
• MW: 373.412753343582
• CID: 4978336
• Update Time: 2025-05-23

1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one

• Inchi： 1S/C9H7BrClIO/c1-5(13)9(10)7-4-6(12)2-3-8(7)11/h2-4,9H,1H3
• InChI Key： IIQKLINQQNUJQX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1)C(C(C)=O)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one

1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one (CAS No. 1804136-63-7) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bromine, chlorine, and iodine substituents, which contribute to its distinctive chemical properties. The presence of these halogens not only influences its reactivity but also plays a crucial role in its potential applications in drug discovery and advanced materials.

The molecular structure of 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one is notable for its aromatic ring substituted with halogens and a ketone group. This combination makes it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. Researchers have explored its ability to act as a precursor for more complex structures, leveraging its reactivity to form diverse functional groups.

One of the most promising areas of research involving 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one is its application in medicinal chemistry. Scientists have investigated its potential as a lead compound for developing novel therapeutic agents. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have demonstrated its ability to modulate key biological pathways associated with diseases like cancer and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also found relevance in the field of materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and other electronic devices, where its halogen substituents contribute to improved performance and stability.

The synthesis of 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, making it more accessible for both academic and industrial applications.

From an environmental perspective, understanding the degradation pathways of 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under specific conditions, though further research is needed to fully understand its environmental fate.

In conclusion, 1-Bromo-1-(2-chloro-5-iodophenyl)propan-2-one (CAS No. 1804136-63-) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.